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Compound of Interest

Compound Name: Biggam

Cat. No.: B1201055 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

I. Introduction
Biggam is a novel, potent, and selective inhibitor of the pro-survival protein B-cell lymphoma 2

(Bcl-2). It is under investigation for its potential therapeutic applications in various malignancies

characterized by the overexpression of Bcl-2. These application notes provide detailed

protocols for the preparation and use of Biggam stock solutions in in-vitro research settings.

II. Physicochemical Properties
A summary of the key physicochemical properties of Biggam is provided in Table 1.
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Property Value

Molecular Formula C₂₈H₂₉ClN₆O₃

Molecular Weight 549.03 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO (>50 mg/mL)

Sparingly soluble in Ethanol (<1 mg/mL)

Insoluble in water

Purity (HPLC) >99.5%

Storage Temperature -20°C (in desiccated conditions)

Table 1: Physicochemical properties of Biggam.

III. Preparation of 10 mM Biggam Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Biggam in dimethyl

sulfoxide (DMSO).

Materials:

Biggam powder (MW: 549.03 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Protocol:

Pre-warm DMSO: Warm the anhydrous DMSO to room temperature before use to ensure

accurate pipetting.
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Weigh Biggam: Carefully weigh out 5.49 mg of Biggam powder and transfer it to a sterile

microcentrifuge tube.

Add DMSO: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the

Biggam powder.

Dissolve: Vortex the solution vigorously for 2-5 minutes until the Biggam powder is

completely dissolved. A clear, colorless solution should be obtained.

Aliquot and Store: Aliquot the 10 mM Biggam stock solution into smaller volumes (e.g., 50

µL) in sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C for up to 6

months or at -80°C for long-term storage (up to 2 years). Avoid repeated freeze-thaw cycles.

IV. In Vitro Cell Viability Assay Protocol
This protocol outlines the use of Biggam stock solution to determine its effect on the viability of

a cancer cell line overexpressing Bcl-2.

Materials:

Bcl-2 overexpressing cancer cell line (e.g., OCI-AML3)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well clear-bottom cell culture plates

Cell viability reagent (e.g., CellTiter-Glo®)

10 mM Biggam stock solution (prepared as described above)

Phosphate-Buffered Saline (PBS)

Experimental Workflow:
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Day 1: Cell Seeding

Day 2: Treatment

Day 5: Viability Assay

Harvest and count
OCI-AML3 cells

Seed 5,000 cells/well
in a 96-well plate

Incubate overnight
(37°C, 5% CO₂)

Prepare serial dilutions
of Biggam from 10 mM stock

Add diluted Biggam
to respective wells

Incubate for 72 hours

Equilibrate plate to
room temperature

Add CellTiter-Glo®
reagent to each well

Measure luminescence
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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